Cas no 62252-25-9 (1H-2-Benzopyran-1-one, 4-chloro-3-methoxy-7-nitro-)

• Product Name: 1H-2-Benzopyran-1-one, 4-chloro-3-methoxy-7-nitro-
• CAS No: 62252-25-9
• MF: C₁₀H₆ClNO₅
• MW: 255.611341953278
• CID: 452406
• PubChem ID: 510320
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one, 4-chloro-3-methoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 4-chloro-3-methoxy-7-nitro-
• 4-chloro-3-methoxy-7-nitroisochromen-1-one
• SCHEMBL9317976
• starbld0019599
• F77024
• 4-Chloro-3-methoxy-7-nitro-1H-isochromen-1-one
• 4-chloro-3-methoxy-7-nitro-isochromen-1-one
• DTXSID10333513
• BS-52104
• 4-Chloro-3-methoxy-7-nitro-isocoumarin
• 62252-25-9
• CHEMBL493413

• Inchi： 1S/C10H6ClNO5/c1-16-10-8(11)6-3-2-5(12(14)15)4-7(6)9(13)17-10/h2-4H,1H3
• InChI Key： XZLVSPYCCQKAAX-UHFFFAOYSA-N
• SMILES： ClC1=C(OC)OC(C2C=C(C=CC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 254.9934500g/mol
• Monoisotopic Mass: 254.9934500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų